Cas no 477889-36-4 ((E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide)

(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide is a synthetic organic compound featuring a conjugated acrylamide backbone with a 4-bromobenzyloxy substituent and a 4-methylbenzylamide group. Its structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The bromobenzyl moiety enhances electrophilic reactivity, facilitating further functionalization, while the methylbenzyl group may influence lipophilicity and binding affinity. This compound is of interest in pharmaceutical research for its potential role in developing kinase inhibitors or other targeted therapies. High-purity grades ensure reproducibility in synthetic applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.

(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide structure

477889-36-4 structure

Product Name:(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide

CAS No:477889-36-4

MF:C₂₄H₂₂BrNO₂

MW:436.340985774994

CID:5264770

Update Time:2025-06-15

(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

- (E)-3-(4-[(4-BROMOBENZYL)OXY]PHENYL)-N-(4-METHYLBENZYL)-2-PROPENAMIDE
- (2E)-3-{4-[(4-bromophenyl)methoxy]phenyl}-N-[(4-methylphenyl)methyl]prop-2-enamide
- (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide
- (E)-3-[4-[(4-bromophenyl)methoxy]phenyl]-N-[(4-methylphenyl)methyl]prop-2-enamide
- Inchi： 1S/C24H22BrNO2/c1-18-2-4-20(5-3-18)16-26-24(27)15-10-19-8-13-23(14-9-19)28-17-21-6-11-22(25)12-7-21/h2-15H,16-17H2,1H3,(H,26,27)/b15-10+
- InChI Key： VQEKUIYBQSXCEM-XNTDXEJSSA-N
- SMILES： BrC1C=CC(=CC=1)COC1C=CC(/C=C/C(NCC2C=CC(C)=CC=2)=O)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 485
XLogP3: 5.6
Topological Polar Surface Area: 38.3

(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A904090-1g	(2E)-3-{4-[(4-bromophenyl)methoxy]phenyl}-N-[(4-methylphenyl)methyl]prop-2-enamide	477889-36-4	90%	1g	$350.0	2025-04-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00873272-1g	(2E)-3-{4-[(4-bromophenyl)methoxy]phenyl}-N-[(4-methylphenyl)methyl]prop-2-enamide	477889-36-4	90%	1g	￥2401.0	2024-04-18
Key Organics Ltd	2R-0223-1MG	(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide	477889-36-4	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	2R-0223-5MG	(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide	477889-36-4	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	2R-0223-10MG	(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide	477889-36-4	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	2R-0223-50MG	(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide	477889-36-4	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	2R-0223-100MG	(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide	477889-36-4	>90%	100mg	£110.00	2025-02-09

(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide Related Literature

1. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide

Comprehensive Overview of (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide (CAS No. 477889-36-4)

The compound (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide (CAS No. 477889-36-4) is a specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, featuring a propenamide backbone and bromobenzyl and methylbenzyl substituents, makes it a subject of interest for researchers exploring small-molecule inhibitors, biochemical probes, and drug discovery applications. The presence of a bromine atom and an E-configuration further enhances its reactivity and selectivity in synthetic pathways.

In recent years, the demand for targeted therapeutics and precision medicine has surged, driving interest in compounds like CAS No. 477889-36-4. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions (PPIs) or acting as a kinase inhibitor. These properties align with current trends in cancer research and neurodegenerative disease studies, where small molecules are increasingly used to disrupt pathological pathways. Additionally, its aryloxy and amide functionalities make it a candidate for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

The synthesis of (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide typically involves multi-step organic reactions, including Wittig olefination or Heck coupling, followed by amide bond formation. Its bromobenzyl group offers versatility for further derivatization via cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), which are widely used in drug development. This adaptability has made it a valuable intermediate in the synthesis of more complex bioactive molecules.

From an industrial perspective, CAS No. 477889-36-4 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design (FBDD). Its moderate molecular weight and balanced lipophilicity (LogP) make it suitable for lead optimization campaigns. Moreover, the compound’s UV-visible absorption properties are of interest in photodynamic therapy research, a field gaining traction due to its non-invasive nature and minimal side effects.

Environmental and green chemistry considerations are also relevant when working with brominated compounds. Researchers are exploring sustainable methods to synthesize and functionalize such molecules, aligning with global efforts to reduce hazardous waste in pharmaceutical manufacturing. This aligns with frequent searches for eco-friendly synthesis and catalytic alternatives in scientific databases.

In summary, (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide represents a versatile scaffold with broad applicability in drug discovery and chemical biology. Its structural features and reactivity profile continue to inspire innovations in therapeutic development and material science, making it a compound of enduring relevance in modern research.